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Compound of Interest

Compound Name:
N-Methyl-4-pyridone-3-

carboxamide

Cat. No.: B125052 Get Quote

Essential Safety and Handling Guide for N-
Methyl-4-pyridone-3-carboxamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Methyl-4-pyridone-3-carboxamide. Adherence to these procedures is critical for ensuring

personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for N-Methyl-4-pyridone-3-carboxamide is presented

below.
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Property Value Source

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol [1]

Appearance White to Off-White Solid

CAS Number 769-49-3

Storage Temperature Store at < -15°C [1]

Water Solubility 115 g/L (Predicted) [2]

Hazard Identification and Personal Protective
Equipment (PPE)
N-Methyl-4-pyridone-3-carboxamide is considered a potentially toxic compound and an

irritant.[2][3] It may be harmful if swallowed, cause skin and eye irritation, and may lead to

respiratory irritation.[1] The following PPE is mandatory when handling this compound.
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects against splashes and

dust.

Hand Protection

Chemically resistant gloves

(Nitrile gloves are a suitable

choice for incidental contact).

Prevents skin contact and

absorption.

Body Protection

Standard laboratory coat. A

chemically resistant apron is

recommended for larger

quantities.

Protects against contamination

of clothing and skin.

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

Minimizes inhalation of dust or

vapors.[4][5][6][7]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure the designated work area, preferably within a chemical fume hood, is clean and

uncluttered.

Assemble all necessary equipment, including a calibrated balance, appropriate glassware,

and spill containment materials.

Verify that an eyewash station and safety shower are readily accessible.

2. Weighing and Transfer:
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Perform all weighing and transfer operations within a chemical fume hood to control dust and

vapors.[4]

Use a spatula or other suitable tool to handle the solid material, avoiding the creation of dust.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

3. Experimental Use:

Keep all containers of the compound tightly sealed when not in use.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

4. Spill Management:

In the event of a small spill, evacuate the immediate area.

Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Ventilate the area and decontaminate the spill site.

Disposal Plan
All waste materials containing N-Methyl-4-pyridone-3-carboxamide must be treated as

hazardous waste.

Solid Waste: Contaminated consumables (e.g., gloves, weighing paper, absorbent materials)

should be placed in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing the compound should be collected in a sealed, properly

labeled hazardous waste container.
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Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations.[7][8][9] Do not dispose of this chemical down the drain.

Emergency First Aid Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[5][10] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Workflow for Safe Handling of N-Methyl-4-pyridone-
3-carboxamide
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Preparation
- Assemble PPE

- Prepare fume hood
- Gather materials

Handling
- Weighing in fume hood
- Transferring compound
- Conducting experiment

Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Store at < -15°C

If not all material is used

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

Spill Response
- Evacuate and ventilate
- Use absorbent material

- Collect for disposal

In case of spill

Emergency
- Use eyewash/shower

- Administer first aid
- Seek medical attention

In case of exposure

Waste Disposal
- Collect in labeled hazardous

  waste container
- Follow institutional protocols

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Methyl-4-pyridone-3-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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